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Compound of Interest

Compound Name: Methyl 2-formyinicotinate

Cat. No.: B1315659

CAS Number: 25230-59-5

This technical guide provides a comprehensive overview of Methyl 2-formylnicotinate, a
pyridine derivative of interest to researchers, scientists, and drug development professionals.
Due to the limited availability of in-depth technical data for this specific compound, this guide
presents the existing information and supplements it with data from closely related analogs to
provide a thorough understanding of its chemical properties, potential reactivity, and
applications.

Physicochemical and Spectroscopic Data

Quantitative data for Methyl 2-formylnicotinate is summarized in the table below. This
information is critical for its identification, handling, and use in experimental settings.
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Property Value Reference
Molecular Formula CsH7NOs3 [1]
Molecular Weight 165.15 g/mol [1]
CAS Number 25230-59-5 [1]
2-8°C (under inert
Storage Temperature [1]
atmosphere)
O=C(0OC)C1=C(C=0O)N=CC=C
SMILES Code [1]

1

Spectroscopic data is essential for the structural elucidation and purity assessment of chemical
compounds. While a comprehensive, publicly available dataset for Methyl 2-formylnicotinate
is limited, the expected spectral characteristics can be inferred from its structure and data on
analogous compounds.

Spectroscopy Expected Peaks/Signals

Signals corresponding to the aldehyde proton

(around 9-10 ppm), aromatic protons on the

1H NMR o
pyridine ring, and the methyl ester protons
(around 3-4 ppm).
Resonances for the aldehyde carbonyl carbon,
13C NMR ester carbonyl carbon, aromatic carbons, and

the methyl ester carbon.

Characteristic absorption bands for the C=0
R Spect stretch of the aldehyde and the ester, C-O
ectrosco
P by stretch of the ester, and C=N/C=C stretching of

the pyridine ring.

A molecular ion peak corresponding to the
molecular weight of the compound, along with

Mass Spectrometry fragmentation patterns characteristic of the loss
of the methoxy group, the formyl group, and

cleavage of the pyridine ring.
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Synthesis and Reactivity

While a specific, detailed experimental protocol for the synthesis of Methyl 2-formylnicotinate
is not readily available in the reviewed literature, a general synthetic approach can be adapted
from the synthesis of its isomer, methyl 6-formylnicotinate. This would typically involve the
oxidation of the corresponding hydroxymethyl derivative, Methyl 2-(hydroxymethyl)nicotinate.

Representative Experimental Protocol: Oxidation of a
Hydroxymethyl Nicotinate

Disclaimer: The following protocol is a representative method based on the synthesis of a
related isomer and has not been validated for Methyl 2-formylnicotinate.

Materials:

Methyl 2-(hydroxymethyl)nicotinate

Manganese dioxide (activated)

Dichloromethane (DCM)

Silica gel for column chromatography

Petroleum ether and ethyl acetate for elution

Procedure:

A mixture of Methyl 2-(hydroxymethyl)nicotinate and an excess of activated manganese
dioxide in dichloromethane is stirred at room temperature.

e The reaction progress is monitored by thin-layer chromatography (TLC).

o Upon completion, the reaction mixture is filtered to remove the manganese dioxide.

o The filtrate is concentrated under reduced pressure.

e The resulting crude product is purified by silica gel column chromatography using a suitable
solvent system (e.g., a gradient of ethyl acetate in petroleum ether) to afford Methyl 2-
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formylnicotinate.

The chemical reactivity of Methyl 2-formylnicotinate is dictated by its two primary functional
groups: the aldehyde and the methyl ester, both attached to a pyridine ring.

» Aldehyde Group: The formyl group is susceptible to nucleophilic attack and can undergo a
variety of reactions, including oxidation to a carboxylic acid, reduction to an alcohol, and
condensation reactions with amines and active methylene compounds to form imines,
enamines, and other derivatives. The reactivity of the aldehyde is influenced by the electron-
withdrawing nature of the adjacent pyridine ring.

o Methyl Ester Group: The ester functionality can be hydrolyzed under acidic or basic
conditions to yield the corresponding carboxylic acid. It can also undergo transesterification
in the presence of other alcohols and can react with amines to form amides.

» Pyridine Ring: The pyridine nitrogen can act as a base or a nucleophile. The ring itself can
participate in electrophilic and nucleophilic aromatic substitution reactions, with the positions
of substitution being directed by the existing substituents.

Potential Applications in Drug Discovery and
Development

While direct biological studies on Methyl 2-formylnicotinate are scarce, the broader class of
pyridine-2-carbaldehyde derivatives has been investigated for various therapeutic applications.
These compounds often serve as precursors for the synthesis of more complex molecules with
biological activity.

Notably, thiosemicarbazone derivatives of pyridine-2-carbaldehyde have shown promise as
inhibitors of ribonucleotide reductase, an enzyme crucial for DNA synthesis, making them
potential anticancer agents.[2] The aldehyde functionality of Methyl 2-formylnicotinate
provides a convenient handle for the synthesis of such thiosemicarbazones and other Schiff
base derivatives.

The nicotinic acid scaffold itself is a well-established pharmacophore present in numerous
approved drugs. Modifications at the 2- and 3-positions of the pyridine ring can lead to
compounds with a wide range of biological activities. Therefore, Methyl 2-formylnicotinate
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represents a valuable building block for the synthesis of novel compounds with potential

therapeutic applications.

Visualizations
Synthetic Workflow

General Synthetic Workflow for Methyl 2-formylnicotinate

Oxidation of the corresponding alcohol.

: - Manganese Dioxide (MnO2) . o
[Methyl 2-(hydroxymethyl)nicotinate Dichloromethane (DCM) e g Methyl 2-formylnicotinate

Click to download full resolution via product page

Caption: General synthetic approach to Methyl 2-formylnicotinate.

Key Reaction Pathways
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Key Reaction Pathways of Methyl 2-formylnicotinate

4 Aldehyde Reactions h
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Caption: Potential reactions of the functional groups in Methyl 2-formylnicotinate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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